Cas no 2445786-73-0 ((6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl(2-methylthiophen-3-yl)methylamine hydrochloride)

• Product Name: (6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl(2-methylthiophen-3-yl)methylamine hydrochloride
• CAS No: 2445786-73-0
• MF: C₁₈H₂₄ClNOS
• MW: 337.907262802124
• MDL: MFCD32692281
• CID: 5668949
• PubChem ID: 155821389
• Update Time: 2025-11-07

(6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl(2-methylthiophen-3-yl)methylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [(6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl][(2-methylthiophen-3-yl)methyl]amine hydrochloride
• 2445786-73-0
• 1-(6-Methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)-N-[(2-methylthiophen-3-yl)methyl]methanamine;hydrochloride
• EN300-26862613
• (6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl(2-methylthiophen-3-yl)methylamine hydrochloride

• MDL： MFCD32692281
• Inchi： 1S/C18H23NOS.ClH/c1-13-15(8-9-21-13)11-19-12-16-5-3-4-14-10-17(20-2)6-7-18(14)16;/h6-10,16,19H,3-5,11-12H2,1-2H3;1H
• InChI Key： XSBKBTIGEFYAOV-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC(=C1C)CNCC1C2C=CC(=CC=2CCC1)OC

Computed Properties

• Exact Mass: 337.1267133g/mol
• Monoisotopic Mass: 337.1267133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.5Ų

Additional information on (6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl(2-methylthiophen-3-yl)methylamine hydrochloride

(6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl(2-methylthiophen-3-yl)methylamine hydrochloride (CAS No. 2445786-73-0): An Overview

(6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl(2-methylthiophen-3-yl)methylamine hydrochloride (CAS No. 2445786-73-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tetrahydronaphthalene moiety and a thiophene ring, both of which contribute to its potential biological activities and therapeutic applications.

The tetrahydronaphthalene scaffold is a well-known privileged structure in medicinal chemistry due to its ability to modulate various biological targets. This scaffold has been extensively studied for its potential in developing drugs for conditions such as neurodegenerative diseases, cardiovascular disorders, and cancer. The presence of the 6-methoxy group on the tetrahydronaphthalene ring can enhance the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

The thiophene ring, on the other hand, is a heterocyclic aromatic compound that is widely used in the design of bioactive molecules. Thiophenes are known for their ability to interact with various biological targets, including enzymes, receptors, and ion channels. The 2-methyl substitution on the thiophene ring can influence the compound's electronic properties and binding affinity to specific targets.

The methylamine group in the compound's structure plays a crucial role in its pharmacological properties. Amines are common functional groups in bioactive molecules and can participate in hydrogen bonding interactions with target proteins. The presence of a hydrochloride salt form ensures better solubility and stability of the compound in aqueous environments, which is essential for its use in pharmaceutical formulations.

Recent studies have highlighted the potential of (6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl(2-methylthiophen-3-yl)methylamine hydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Another study published in the European Journal of Medicinal Chemistry has demonstrated that (6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl(2-methylthiophen-3-yl)methylamine hydrochloride has significant neuroprotective effects. The compound was found to reduce oxidative stress and neuronal cell death in models of Parkinson's disease and Alzheimer's disease. These findings suggest that it could be developed as a potential therapeutic agent for neurodegenerative disorders.

In addition to its anti-inflammatory and neuroprotective properties, (6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl(2-methylthiophen-3-yl)methylamine hydrochloride has also shown promise in cancer research. Studies have indicated that this compound can inhibit the proliferation of various cancer cell lines by inducing apoptosis and cell cycle arrest. The mechanism of action involves targeting key signaling pathways such as PI3K/Akt and MAPK/ERK.

The development of (6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl(2-methylthiophen-3-yl)methylamine hydrochloride as a therapeutic agent is still in its early stages. However, preclinical studies have provided encouraging results that warrant further investigation. Clinical trials are expected to provide more comprehensive data on its safety and efficacy profiles.

In conclusion, (6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl(2-methylthiophen-3-yl)methylamine hydrochloride (CAS No. 2445786-73-0) is a promising compound with a diverse range of potential applications in medicine. Its unique structural features and biological activities make it an attractive candidate for further research and development. As more studies are conducted, it is likely that this compound will play a significant role in advancing our understanding of various diseases and developing new therapeutic strategies.